N-3-quinolinyl-1-piperidinecarboxamide

• IUPAC Name: N-quinolin-3-ylpiperidine-1-carboxamide
• InChI: InChI=1S/C15H17N3O/c19-15(18-8-4-1-5-9-18)17-13-10-12-6-2-3-7-14(12)16-11-13/h2-3,6-7,10-11H,1,4-5,8-9H2,(H,17,19)
• InChI Key: XQJFXISZTFUGBQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)NC2=CC3=CC=CC=C3N=C2
• Molecular Formula: C15H17N3O
• Molecular Weight: 255.31 g/mol

Description

“N-3-quinolinyl-1-piperidinecarboxamide” is a chemical compound with the molecular formula C11H15N3O. It is a derivative of piperidine and quinoline.

Synthesis Analysis

The synthesis of piperidine and quinoline derivatives has been a subject of interest in recent years due to their importance in drug design. The synthesis of piperidine derivatives often involves intra- and intermolecular reactions leading to the formation of various substituted piperidines. Similarly, the synthesis of quinoline derivatives often involves chemical modifications of the quinoline nucleus.

Molecular Structure Analysis

The molecular structure of “N-3-quinolinyl-1-piperidinecarboxamide” consists of a piperidine ring attached to a quinoline ring via a carboxamide group. The average mass of the molecule is 205.256 Da and the monoisotopic mass is 205.121506 Da.

Chemical Reactions Analysis

Piperidine derivatives are involved in a variety of chemical reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination. Similarly, quinoline derivatives can undergo a variety of chemical reactions, depending on the substitution on the heterocyclic pyridine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-3-quinolinyl-1-piperidinecarboxamide” include a Log Kow (Octanol-Water Partition Coefficient) of 1.56, a boiling point of 364.18°C, and a melting point of 129.39°C.

Scientific Research Applications

Antimicrobial Activity

• The quinoline moiety in N-(quinolin-3-yl)piperidine-1-carboxamide is associated with antimicrobial properties. .

Anticancer Potential

• Quinoline-based compounds often exhibit antitumor effects. .

Anti-Inflammatory Properties

• Quinoline derivatives have been studied for their anti-inflammatory effects. .

Antiviral Activity

• Quinoline-based compounds have shown antiviral potential. .

Neurological Effects

• .

Metabolic Disorders

• Quinoline derivatives have been investigated for their impact on metabolic diseases such as diabetes. .

Future Directions

Piperidine and quinoline derivatives are among the most important synthetic fragments for designing drugs. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines and quinolines is an important task of modern organic chemistry. Future research may focus on discovering new structural prototypes with more effective biological activity.

Mechanism of Action

Target of Action

N-(quinolin-3-yl)piperidine-1-carboxamide, also known as N-3-quinolinyl-1-piperidinecarboxamide, primarily targets Fatty-acid amide hydrolase 1 (FAAH-1) . FAAH-1 is an enzyme that plays a crucial role in the endocannabinoid system, which is involved in a variety of physiological processes including pain sensation, mood, and memory .

Mode of Action

The compound interacts with its target, FAAH-1, to exert its effects . .

Biochemical Pathways

This system plays a key role in regulating a variety of physiological and cognitive processes .

Result of Action

The compound has been studied for its potential anti-proliferative activities, apoptotic inducing properties, and as a Pim-1 kinase inhibitor . It has shown good anti-proliferative activities against several cell lines, including MCF-7, CACO, HepG-2, and HCT-116 . The compound induces apoptosis by down-regulating Bcl-2 and up-regulating BAX and Caspase-3 .